Cas no 2172557-32-1 (1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172557-32-1
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6240486
• PubChem ID: 165599865
• Update Time: 2025-10-28

1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172557-32-1
• EN300-1593801

• Inchi： 1S/C9H16N4O2/c1-3-4-7-8(9(10)15)11-12-13(7)5-6(2)14/h6,14H,3-5H2,1-2H3,(H2,10,15)
• InChI Key： CQMLJDUCIPVTDT-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(C(N)=O)N=N1)CCC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94Ų

Additional information on 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

1-(2-Hydroxypropyl)-5-Propyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2172557-32-1, commonly referred to as 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide, has garnered significant attention in the fields of organic chemistry and materials science. This molecule is a derivative of the 1,2,3-triazole family, which has been extensively studied due to its unique structural properties and versatile applications. The long-chain substituents on the triazole ring, specifically the hydroxypropyl and propyl groups, contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of click chemistry and amide bond formation. The click chemistry approach involves the use of azides and alkynes to form stable triazole rings under mild conditions. This method has been optimized to achieve high yields and excellent stereochemical control, making it a cornerstone in the production of similar compounds. The hydroxypropyl group introduces hydrophilic characteristics, while the propyl group enhances hydrophobic interactions, creating a balanced amphiphilic nature that is highly desirable in various applications.

One of the most promising applications of 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing self-assembled monolayers (SAMs) and stimuli-responsive polymers. The ability of this compound to form SAMs on various surfaces has been leveraged in the development of biosensors and drug delivery systems. Furthermore, its responsiveness to external stimuli such as pH and temperature has opened new avenues in smart materials research.

In the pharmaceutical industry, this compound has shown potential as a drug carrier due to its biocompatibility and controlled drug release capabilities. Studies have demonstrated that the carboxamide group can be functionalized with bioactive molecules, enabling targeted drug delivery. Additionally, its ability to form stable conjugates with nucleic acids has positioned it as a candidate for gene therapy applications.

Recent research has also highlighted the role of 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide in catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This property has been exploited in asymmetric synthesis and cross-coupling reactions, making it a valuable tool in modern catalytic processes.

The environmental impact of this compound is another area of active investigation. Its biodegradability and eco-friendly synthesis methods have been assessed to ensure sustainable production practices. Researchers are also exploring its potential as a green alternative to traditional chemical additives in industries such as agriculture and coatings.

In conclusion, 1-(2-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable compound for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.